Cas no 415916-08-4 (BENZOIC ACID, 2-[(CHLOROSULFONYL)METHYL]-, 3-CARBOXYPROPYL ESTER)

• Product Name: BENZOIC ACID, 2-[(CHLOROSULFONYL)METHYL]-, 3-CARBOXYPROPYL ESTER
• CAS No: 415916-08-4
• MF: C₁₂H₁₃ClO₆S
• MW: 320.746021986008
• CID: 3385968
• Update Time: 2025-03-26

BENZOIC ACID, 2-[(CHLOROSULFONYL)METHYL]-, 3-CARBOXYPROPYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-[(CHLOROSULFONYL)METHYL]-, 3-CARBOXYPROPYL ESTER

• Inchi： 1S/C12H13ClO6S/c13-20(17,18)8-9-4-1-2-5-10(9)12(16)19-7-3-6-11(14)15/h1-2,4-5H,3,6-8H2,(H,14,15)
• InChI Key： ZCQPWPBEGUGRBX-UHFFFAOYSA-N
• SMILES： C(OCCCC(O)=O)(=O)C1=CC=CC=C1CS(Cl)(=O)=O

Experimental Properties

• Density: 1.456±0.06 g/cm3(Predicted)
• Boiling Point: 539.2±45.0 °C(Predicted)
• pka: 4.48±0.10(Predicted)